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Compound of Interest

Compound Name: Alitame-d3

Cat. No.: B15540975

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the commercial suppliers, key technical data, and

potential research applications of Alitame-d3. Given the specialized nature of this deuterated

compound, this document covers both direct sourcing and custom synthesis options, alongside

representative experimental workflows and the underlying biochemical pathways.

Commercial Availability of Alitame-d3
Direct, off-the-shelf commercial availability of Alitame-d3 for research purposes is limited.

However, at least one supplier has been identified that lists this specific deuterated

isotopologue. For broader needs or specific labeling patterns, researchers should consider

custom synthesis services.

Identified Supplier
One European supplier, CymitQuimica, lists Alitame-d3 in their catalog. Researchers are

advised to contact the supplier directly for current availability, pricing, and detailed

specifications.[1]
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Custom Synthesis Services
For researchers requiring specific deuterium labeling patterns, larger quantities, or cGMP-

grade material, custom synthesis is a viable route. Numerous companies specialize in the

synthesis of stable isotope-labeled compounds and can likely produce Alitame-d3 to meet

specific research requirements. Deuterated compounds are often synthesized using methods

like H/D exchange reactions with deuterium oxide (D2O) as the deuterium source.[2][3][4]

Examples of companies offering custom synthesis of labeled compounds include:

BLDpharm[5]

Strem Chemicals (offering cGMP manufacturing)[6]

MedchemExpress

When engaging a custom synthesis provider, it is crucial to specify the desired location and

number of deuterium atoms, the required isotopic purity, and the total yield.

Technical Data: Physicochemical Properties
Detailed experimental data for Alitame-d3 is not readily available in public literature. However,

the physicochemical properties of its non-deuterated counterpart, Alitame, serve as a reliable

reference. The primary difference will be a slight increase in molecular weight due to the

deuterium atoms.

Table 1: Physicochemical Properties of Alitame
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Property Value Source(s)

Molecular Formula C₁₄H₂₅N₃O₄S [7][8]

Molecular Weight 331.43 g/mol [7][8]

CAS Number 80863-62-3 [7][8]

Appearance Crystalline powder [9]

Melting Point 136–147 °C [10]

Solubility
Soluble in water, methanol,

ethanol
[9][10]

Purity (Typical) ≥95% [8]

Sweetness
~2000 times sweeter than

sucrose
[7]

Table 2: Specifications for Alitame-d3 (as listed by CymitQuimica)

Property Value Source(s)

Molecular Formula C₁₄D₃H₂₂N₃O₄S [1]

CAS Number
80863-62-3 (for the non-

deuterated form)
[1]

Rationale for Using Deuterated Compounds in
Research
The substitution of hydrogen with deuterium, a stable isotope, is a powerful tool in drug

discovery and metabolic research.[11] The carbon-deuterium (C-D) bond is stronger than the

carbon-hydrogen (C-H) bond. This difference can slow down metabolic reactions where C-H

bond cleavage is the rate-limiting step, a phenomenon known as the kinetic isotope effect

(KIE).[12] This can lead to a more favorable pharmacokinetic profile, reduced formation of

reactive metabolites, and an improved safety profile.[11][12]

Fig 1. The Kinetic Isotope Effect (KIE) in drug metabolism.
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Experimental Protocols and Workflows
While specific protocols for Alitame-d3 are not published, the following sections detail a

representative workflow for its use in a research setting and the biochemical pathway it

activates.

General Experimental Workflow for Alitame-d3
The use of Alitame-d3 in a research project would typically follow a structured workflow from

acquisition to data analysis.
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Fig 2. General workflow for a research project using Alitame-d3.

Representative Protocol: In Vitro Metabolic Stability
Assay
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This protocol provides a general method for assessing the metabolic stability of Alitame-d3
compared to non-deuterated Alitame using liver microsomes.

Objective: To determine the in vitro half-life (t₁/₂) of Alitame-d3 and Alitame in human liver

microsomes.

Materials:

Alitame and Alitame-d3

Human Liver Microsomes (HLM)

NADPH regenerating system (e.g., G6P, G6PDH, NADP⁺)

Phosphate buffer (pH 7.4)

Acetonitrile (ACN) with an internal standard (for protein precipitation and sample analysis)

LC-MS/MS system

Procedure:

1. Prepare stock solutions of Alitame and Alitame-d3 in a suitable solvent (e.g., DMSO).

2. On a 96-well plate, pre-warm HLM and the NADPH regenerating system in phosphate

buffer at 37°C.

3. Initiate the metabolic reaction by adding the test compound (Alitame or Alitame-d3) to the

wells. The final substrate concentration is typically 1 µM.

4. At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold

acetonitrile containing an internal standard.

5. Centrifuge the plate to precipitate proteins.

6. Transfer the supernatant to a new plate for LC-MS/MS analysis.

LC-MS/MS Analysis:
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Develop a method to quantify the remaining parent compound (Alitame or Alitame-d3) at

each time point. The mass shift of +3 m/z for Alitame-d3 will be used to distinguish it from

the non-deuterated form.

Data Analysis:

Plot the natural log of the percentage of the remaining parent compound against time.

Determine the elimination rate constant (k) from the slope of the linear regression.

Calculate the half-life using the equation: t₁/₂ = 0.693 / k.

Compare the t₁/₂ of Alitame-d3 to that of Alitame to determine the kinetic isotope effect.

Signaling Pathway: Sweet Taste Perception
Alitame, like other artificial sweeteners, exerts its effect by activating the sweet taste receptor, a

G-protein coupled receptor (GPCR) composed of two subunits: TAS1R2 and TAS1R3.[13][14]

[15]
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Fig 3. Simplified signaling pathway for sweet taste perception initiated by Alitame.
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The binding of Alitame to the TAS1R2/TAS1R3 receptor complex initiates a downstream

signaling cascade mediated by the G-protein gustducin.[14] This leads to the activation of

Phospholipase Cβ2, production of inositol triphosphate (IP3), and subsequent opening of the

TRPM5 ion channel. The resulting influx of sodium ions depolarizes the cell, leading to calcium

influx and the release of ATP, which acts as a neurotransmitter to signal the perception of

sweetness to the brain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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